Cas no 58873-97-5 (Phosphorothioic acid,O,O-diethyl ester, titanium(3+) salt (9CI))

• Product Name: Phosphorothioic acid,O,O-diethyl ester, titanium(3+) salt (9CI)
• CAS No: 58873-97-5
• MF: C₄H₁₁O₃PSTi
• MW: 218.034101724625
• CID: 379390
• PubChem ID: 54607421
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-diethyl ester, titanium(3+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl ester, titanium(3+) salt (9CI)
• NSC289385
• O,O-Diethyl hydrogen phosphorothioate--titanium (1/1)
• DTXSID80974371
• NSC-289385
• 58873-97-5

• Inchi： 1S/C4H11O3PS.Ti/c1-3-6-8(5,9)7-4-2;/h3-4H2,1-2H3,(H,5,9);
• InChI Key： WNOKCYLAARCEDI-UHFFFAOYSA-N
• SMILES： [Ti].S=P(O)(OCC)OCC

Computed Properties

• Exact Mass: 217.9645931g/mol
• Monoisotopic Mass: 217.9645931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų